Cas no 898410-35-0 (9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898410-35-0
• MF: C₁₈H₁₁FN₆O₄
• MW: 394.31614613533
• CID: 6293366
• PubChem ID: 7519649
• Update Time: 2025-10-13

9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-7H-purine-6-carboxamide
• 898410-35-0
• AKOS024660492
• F2565-0015

• Inchi： 1S/C18H11FN6O4/c19-11-3-1-2-4-12(11)24-17-14(22-18(24)27)13(15(20)26)21-16(23-17)9-5-7-10(8-6-9)25(28)29/h1-8H,(H2,20,26)(H,22,27)
• InChI Key： KQDHPZLOWSSPJD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NC2C(C(N)=O)=NC(C3C=CC(=CC=3)[N+](=O)[O-])=NC1=2)=O

Computed Properties

• Exact Mass: 394.08258102g/mol
• Monoisotopic Mass: 394.08258102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Comprehensive Overview of 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898410-35-0): Properties, Applications, and Research Insights

The compound 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898410-35-0) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework, featuring a fluorophenyl and nitrophenyl substitution, contributes to its distinct chemical and biological properties. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. Studies suggest that the presence of the nitrophenyl group enhances electron-withdrawing effects, which may influence binding affinity to biological targets. Meanwhile, the fluorophenyl moiety is often associated with improved metabolic stability, a critical factor in drug design. These features make CAS No. 898410-35-0 a subject of interest for medicinal chemists aiming to optimize pharmacokinetic profiles.

In the context of current trends, the demand for small-molecule inhibitors and kinase modulators has surged, aligning with the compound's potential applications. For instance, its structural resemblance to purine-based therapeutics positions it as a candidate for cancer research and autoimmune disease studies. Online searches frequently highlight queries like "role of purine derivatives in immunotherapy" or "impact of nitrophenyl substitutions on drug efficacy," reflecting broader scientific curiosity.

From a technical standpoint, the 8-oxo-8,9-dihydro-7H-purine core of this compound offers versatility in derivatization, enabling the creation of analogs with tailored properties. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability. Researchers also emphasize the importance of solubility and crystallinity in formulation studies, addressing frequent search terms like "how to improve bioavailability of purine carboxamides."

Beyond its pharmaceutical potential, 9-(2-fluorophenyl)-2-(4-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a valuable tool in chemical biology. Its fluorescent properties, attributed to the nitrophenyl group, facilitate its use in probe development for imaging applications. This aligns with the growing interest in theranostics—a fusion of therapy and diagnostics—highlighted in recent publications and conference discussions.

In summary, CAS No. 898410-35-0 represents a multifaceted compound with promising applications in drug discovery and beyond. Its structural features, combined with emerging research trends, underscore its relevance in addressing unmet medical needs. As exploration continues, this molecule may pave the way for innovative therapies and diagnostic tools, answering the pressing questions posed by both academia and industry.